Cas no 13531-49-2 (Benzoic acid,4-[2-(4-methylphenoxy)ethoxy]-)
13531-49-2 structure
Product Name:Benzoic acid,4-[2-(4-methylphenoxy)ethoxy]-
CAS No:13531-49-2
MF:C16H16O4
MW:272.295845031738
CID:232222
PubChem ID:289357
Update Time:2025-04-19
Benzoic acid,4-[2-(4-methylphenoxy)ethoxy]- Chemical and Physical Properties
Names and Identifiers
-
- Benzoic acid,4-[2-(4-methylphenoxy)ethoxy]-
- 4-[2-(4-methylphenoxy)ethoxy]benzoic acid
- 1-(4-Carboxy-phenoxy)-2-(4-methyl-phenoxy)-aethan
- 1-< 4-Carboxy-phenoxy> -2-< 4-methyl-phenoxy> -aethan
- AC1L6BI6
- AC1Q5US6
- AG-J-74449
- AR-1F9566
- CTK4B9754
- NSC151090
- 13531-49-2
- 4-(2-(4-Methylphenoxy)ethoxy)benzoic acid
- NSC 151090
- DTXSID30302463
- NSC-151090
- SCHEMBL20148112
- AKOS000346284
-
- Inchi: 1S/C16H16O4/c1-12-2-6-14(7-3-12)19-10-11-20-15-8-4-13(5-9-15)16(17)18/h2-9H,10-11H2,1H3,(H,17,18)
- InChI Key: UWMYLIWGPSQBGJ-UHFFFAOYSA-N
- SMILES: O(C1C=CC(C)=CC=1)CCOC1C=CC(C(=O)O)=CC=1
Computed Properties
- Exact Mass: 272.10500
- Monoisotopic Mass: 272.105
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 20
- Rotatable Bond Count: 6
- Complexity: 289
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.9
- Topological Polar Surface Area: 55.8Ų
Experimental Properties
- Density: 1.198
- Boiling Point: 459.4°Cat760mmHg
- Flash Point: 171°C
- Refractive Index: 1.579
- PSA: 55.76000
- LogP: 3.15100
Benzoic acid,4-[2-(4-methylphenoxy)ethoxy]- Related Literature
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Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
-
Qiyuan Wu,Shangmin Xiong,Peichuan Shen,Shen Zhao,Alexander Orlov Catal. Sci. Technol., 2015,5, 2059-2064
-
David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
-
Jing Yu,Yu-Qi Lyu,Jiapeng Liu,Mohammed B. Effat,Junxiong Wu J. Mater. Chem. A, 2019,7, 17995-18002
-
Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
13531-49-2 (Benzoic acid,4-[2-(4-methylphenoxy)ethoxy]-) Related Products
- 100-09-4(p-Anisic acid)
- 5438-19-7(4-Propoxybenzoic acid)
- 27914-54-1(4-Methoxy-d3-benzoic Acid)
- 621-51-2(3-Ethoxybenzoic acid)
- 1486-51-7(4-Benzyloxybenzoic acid)
- 1711-24-6(4-(2-Hydroxyethoxy)benzoic acid)
- 19360-67-9(4-H2CPA)
- 619-86-3(4-Ethoxybenzoic acid)
- 3753-05-7(4-2-(4-Carboxyphenoxy)ethoxybenzoic Acid)
- 124480-95-1(3,5-Diethoxybenzoic acid)
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